Cas no 16496-51-8 (2(3H)-Furanone,4-ethyldihydro-)

2(3H)-Furanone, 4-ethyldihydro-, is a cyclic ester (lactone) with a five-membered furanone ring structure. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as a precursor or intermediate in the preparation of heterocyclic compounds. The ethyl substitution at the 4-position enhances its stability and modifies its electronic properties, making it suitable for selective functionalization. Its dihydro configuration reduces ring strain, improving handling and storage characteristics. Applications include its use in flavor and fragrance formulations, as well as in the development of bioactive molecules. The compound's well-defined structure and purity ensure reproducibility in synthetic processes.

2(3H)-Furanone,4-ethyldihydro- structure

16496-51-8 structure

Product Name:2(3H)-Furanone,4-ethyldihydro-

CAS No:16496-51-8

MF:C₆H₁₀O₂

MW:114.142402172089

CID:207108

PubChem ID:27893

Update Time:2025-06-07

2(3H)-Furanone,4-ethyldihydro- Chemical and Physical Properties

Names and Identifiers

- 2(3H)-Furanone,4-ethyldihydro-
- 4-ethyloxolan-2-one
- Aethyl-butyrolacton
- Aethyl-butyrolacton [German]
- BS-46704
- 4-ethyldihydrofuran-2(3H)-one
- Dihydro-4-ethyl-2(3H)-furanone
- 2(3H)-Furanone, 4-ethyldihydro-
- 5-17-09-00042 (Beilstein Handbook Reference)
- 2(3H)-FURANONE, DIHYDRO-4-ETHYL-
- DTXSID90937018
- F77504
- 16496-51-8
- SCHEMBL9616911
- BRN 0107277
- 4-Ethylbutan-4-olide
- MDQZVJSUBKPTHG-UHFFFAOYSA-N
- Brivaracetam Impurity 28
- Inchi： 1S/C6H10O2/c1-2-5-3-6(7)8-4-5/h5H,2-4H2,1H3
- InChI Key： MDQZVJSUBKPTHG-UHFFFAOYSA-N
- SMILES： O1C(CC(CC)C1)=O

Computed Properties

Exact Mass: 114.0681
Monoisotopic Mass: 114.068079557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 98.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Melting Point: NA
Boiling Point: NA
PSA: 26.3

2(3H)-Furanone,4-ethyldihydro- Security Information

Hazard Statement： CAUTION: May irritate eyes, skin
Safety Instruction： CAUT

2(3H)-Furanone,4-ethyldihydro- Pricemore >>

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